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Compound of Interest

Compound Name: Tributyl phosphite

Cat. No.: B1683024

An In-depth Technical Guide to Tributyl
Phosphite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and key applications of tributyl phosphite. The data and protocols are intended to support
research and development activities in various scientific fields.

Core Chemical Data

Tributyl phosphite is an organophosphorus compound with significant applications as a
stabilizer in polymers and as a reagent in organic synthesis. Below are its fundamental
chemical identifiers.

Property Value Citation
CAS Number 102-85-2 [1]12]
Molecular Weight 250.31 g/mol [1][2]
Molecular Formula C12H2703P [2]

Phosphorous acid tributyl
Synonyms , _ [31[4]
ester, Tri-n-butyl phosphite

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1683024?utm_src=pdf-interest
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://patents.google.com/patent/CN102040622A/en
https://patents.google.com/patent/CN104211727A/en
https://patents.google.com/patent/CN102040622A/en
https://patents.google.com/patent/CN104211727A/en
https://patents.google.com/patent/CN104211727A/en
https://patents.google.com/patent/CN116102590A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC12128154/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

General Synthesis of Tributyl Phosphite via
Esterification

This protocol outlines a generalized method for the synthesis of tributyl phosphite based on
the direct esterification of butanol with a phosphorus source, such as phosphorus trichloride or
phosphorus oxychloride. This method is commonly cited in patent literature for its efficiency.

Materials:

n-Butanol

e Phosphorus trichloride (or Phosphorus oxychloride)

e An acid scavenger (e.g., a tertiary amine like triethylamine or pyridine)

» Anhydrous organic solvent (e.g., petroleum ether, benzene)

e Sodium sulfate (or magnesium sulfate), anhydrous

e Water

e Sodium bicarbonate solution (e.g., 10%)

Saturated sodium chloride solution

Equipment:

Three-necked round-bottom flask

Stirrer (magnetic or mechanical)

Dropping funnel

Reflux condenser

Ice-salt bath
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Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and reflux
condenser, a solution of n-butanol and an acid scavenger in an anhydrous organic solvent is
prepared. The apparatus should be protected from atmospheric moisture, for example, by
using calcium chloride tubes.

Reactant Addition: The flask is cooled in an ice-salt bath. A solution of phosphorus trichloride
in the same anhydrous solvent is added dropwise from the dropping funnel with vigorous
stirring. The rate of addition should be controlled to maintain a low reaction temperature
(typically between 0°C and 10°C).

Reaction: After the addition is complete, the reaction mixture is allowed to stir at room
temperature for a period, followed by gentle refluxing for several hours to ensure the reaction
goes to completion.

Work-up: The mixture is cooled to room temperature. The precipitated hydrochloride salt of
the acid scavenger is removed by filtration. The filtrate is then washed sequentially with
water, a dilute solution of sodium bicarbonate to neutralize any remaining acid, and finally
with a saturated sodium chloride solution.

Drying and Solvent Removal: The organic layer is separated and dried over an anhydrous
drying agent like sodium sulfate. The solvent is then removed under reduced pressure using
a rotary evaporator.

Purification: The crude tributyl phosphite is purified by vacuum distillation to yield the final
product.

Antioxidant Mechanism of Phosphite Stabilizers
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Tributyl phosphite and other organophosphites are widely used as secondary antioxidants in
polymers. Their primary role is to decompose hydroperoxides, which are formed during the
primary oxidation of the polymer, into non-radical, stable products. This action prevents chain
scission and cross-linking, thus preserving the mechanical properties and color stability of the
material. The general mechanism is a redox reaction where the phosphite is oxidized to a
phosphate.
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Caption: Logical workflow of the antioxidant action of tributyl phosphite in a polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [tributyl phosphite CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683024+#tributyl-phosphite-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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